Cas no 6970-57-6 (4-ethyl-4-methyloxane-2,6-dione)

4-ethyl-4-methyloxane-2,6-dione Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,4-ethyldihydro-4-methyl-
• 3-ETHYL-3-METHYLGLUTARIC ANHYDRIDE
• 4-ethyl-4-methyloxane-2,6-dione
• 3-Aethyl-3-methyl-glutarsaeure-anhydrid
• 3-ethyl-3-methyl-glutaric acid-anhydride
• 3-ethyl-3-methyl-pentanedioic acid anhydride
• 4-Ethyl-4-methyldihydro-2H-pyran-2,6(3H)-dione
• 4-ethyl-4-methyl-dihydro-pyran-2,6-dione
• 4-ethyldihydro-4-methyl-2H-pyran-2,6(3H)-dione
• BL5GDJ2EUN
• 6970-57-6
• FT-0695583
• Z104378230
• EINECS 230-194-4
• DTXSID00219993
• NS00036923
• 69706-57-6
• AKOS000272896
• EN300-14653
• InChI=1/C8H12O3/c1-3-8(2)4-6(9)11-7(10)5-8/h3-5H2,1-2H
• FT-0615653
• 2H-Pyran-2,6(3H)-dione, 4-ethyldihydro-4-methyl-
• NSC62024
• CS-0234734
• NSC-62024
• SCHEMBL193896
• .beta.-Methyl-.beta.-ethylglutaric anhydride
• AB01323396-02
• 4-Ethyl-4-methyldihydro-2H-pyran-2,6(3H)-dione #
• UNII-BL5GDJ2EUN
• VSVZSLYJGKSCBI-UHFFFAOYSA-N
• NSC 62024
• NCGC00329495-01
• +Expand

• InChIKey： VSVZSLYJGKSCBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O3/c1-3-8(2)4-6(9)11-7(10)5-8/h3-5H2,1-2H3
• SMILES： CCC1(CC(=O)OC(=O)C1)C

Computed Properties

• Exact Mass: 156.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.078644241g/mol
• Heavy Atom Count: 11
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.26630
• PSA: 43.37000
• Refractive Index: 1.4519 (estimate)
• Boiling Point: 185 °C20 mm Hg(lit.)
• Flash Point: 203 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.058 g/mL at 25 °C(lit.)

4-ethyl-4-methyloxane-2,6-dione Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

4-ethyl-4-methyloxane-2,6-dione Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%